Cas no 1361761-71-8 (2',4'-Dichloro-2-fluoro-biphenyl-4-carboxaldehyde)

• Product Name: 2',4'-Dichloro-2-fluoro-biphenyl-4-carboxaldehyde
• CAS No: 1361761-71-8
• MF: C₁₃H₇Cl₂FO
• MW: 269.0984852314
• CID: 4789651
• Update Time: 2025-05-24

2',4'-Dichloro-2-fluoro-biphenyl-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2',4'-Dichloro-2-fluoro-biphenyl-4-carboxaldehyde

• Inchi： 1S/C13H7Cl2FO/c14-9-2-4-10(12(15)6-9)11-3-1-8(7-17)5-13(11)16/h1-7H
• InChI Key： VZIGRLSSJCSEEI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(C=O)=CC=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2',4'-Dichloro-2-fluoro-biphenyl-4-carboxaldehyde

Research Briefing on 2',4'-Dichloro-2-fluoro-biphenyl-4-carboxaldehyde (CAS: 1361761-71-8)

2',4'-Dichloro-2-fluoro-biphenyl-4-carboxaldehyde (CAS: 1361761-71-8) is a fluorinated biphenyl derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of novel pharmaceuticals targeting inflammatory and oncological pathways. Recent studies have highlighted its potential as a versatile building block for the construction of complex molecular architectures with enhanced pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the utility of 2',4'-Dichloro-2-fluoro-biphenyl-4-carboxaldehyde as a precursor for the synthesis of small-molecule inhibitors targeting the NF-κB pathway. The study demonstrated that derivatives of this compound exhibited significant inhibitory activity against NF-κB, a transcription factor implicated in chronic inflammation and cancer. The researchers employed a combination of computational docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further optimization.

Another notable application of 2',4'-Dichloro-2-fluoro-biphenyl-4-carboxaldehyde was reported in a 2022 paper in Bioorganic & Medicinal Chemistry Letters. The study focused on its role in the synthesis of fluorinated analogs of known kinase inhibitors. The introduction of fluorine atoms was found to enhance the metabolic stability and bioavailability of the resulting compounds, as evidenced by pharmacokinetic studies in rodent models. This finding underscores the importance of fluorinated intermediates like 2',4'-Dichloro-2-fluoro-biphenyl-4-carboxaldehyde in modern drug discovery.

Recent advancements in synthetic methodologies have also improved the accessibility of 2',4'-Dichloro-2-fluoro-biphenyl-4-carboxaldehyde. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route for this compound, utilizing palladium-catalyzed cross-coupling reactions. This development is expected to facilitate its broader adoption in industrial and academic research settings.

In conclusion, 2',4'-Dichloro-2-fluoro-biphenyl-4-carboxaldehyde (CAS: 1361761-71-8) represents a promising scaffold in medicinal chemistry, with demonstrated applications in the development of anti-inflammatory and anticancer agents. Ongoing research continues to explore its potential, particularly in the context of targeted drug delivery and combination therapies. Future studies are anticipated to further elucidate its mechanistic insights and therapeutic utility.